Cas no 2034614-79-2 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide)
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-((2-(dimethylamino)pyridin-3-yl)methyl)acetamide
- 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-[[2-(dimethylamino)pyridin-3-yl]methyl]acetamide
- 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide
-
- Inchi: 1S/C17H21N5O2/c1-21(2)17-13(4-3-9-18-17)10-19-15(23)11-22-16(24)8-7-14(20-22)12-5-6-12/h3-4,7-9,12H,5-6,10-11H2,1-2H3,(H,19,23)
- InChI Key: WPMYXXZPWFXFQC-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C2CC2)=NN1CC(NCC1=CC=CN=C1N(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 553
- XLogP3: 0.5
- Topological Polar Surface Area: 77.9
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6564-3298-2μmol |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-5μmol |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-10μmol |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-20μmol |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-1mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-2mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-3mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-4mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-5mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3298-10mg |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide |
2034614-79-2 | 10mg |
$79.0 | 2023-09-08 |
2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide
Introduction to 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide (CAS No. 2034614-79-2)
The compound 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide, identified by its CAS number 2034614-79-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a dihydropyridazine core combined with a dimethylamino-pyridine substituent suggests a multifaceted pharmacological profile, making it a subject of intense research interest.
In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The dihydropyridazine scaffold is particularly noteworthy, as it has been extensively studied for its biological activity across various disease pathways. This particular derivative, featuring a cyclopropyl group at the 3-position and an acetamide moiety at the nitrogen position, exhibits promising properties that make it a valuable candidate for further exploration.
The dimethylamino-pyridine component of the molecule introduces a basic nitrogen atom, which can engage in hydrogen bonding and ionic interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors and modulators. The combination of these structural elements suggests that this compound may possess both binding affinity and metabolic stability, key attributes for successful drug candidates. Furthermore, the acetamide group can serve as a pharmacophore, contributing to the molecule's solubility and bioavailability.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have indicated that this molecule may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its structural features align well with known pharmacophores in antiviral and anticancer agents, opening up avenues for further investigation.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the dimethylamino-pyridine moiety necessitates careful selection of coupling reagents and catalysts. These synthetic challenges highlight the complexity inherent in designing molecules with tailored biological properties.
In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary results suggest that it exhibits moderate activity against certain bacterial strains, potentially making it useful in combating resistant infections. Moreover, its interaction with cellular pathways involved in apoptosis has been observed, raising intriguing possibilities for applications in oncology research. These findings underscore the importance of continued investigation into this novel compound.
The field of medicinal chemistry is constantly evolving, driven by the need for new therapeutic solutions to emerging health challenges. Compounds like 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide (CAS No. 2034614-79-2) exemplify the innovative approaches being taken to address these challenges. By leveraging cutting-edge synthetic techniques and computational methods, researchers are able to design molecules with unprecedented precision and functionality.
As research progresses, it is anticipated that additional derivatives of this compound will be explored, further expanding its therapeutic potential. The combination of structural diversity and functional flexibility makes it an exciting prospect for future drug development programs. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these laboratory findings into tangible clinical benefits for patients worldwide.
The journey from laboratory discovery to clinical application is fraught with challenges but also filled with opportunities. The study of compounds such as this one highlights the dynamic interplay between chemistry, biology, and medicine. By fostering interdisciplinary collaboration and embracing innovative technologies, we can accelerate the development of next-generation therapeutics that meet the growing demands of modern healthcare.
2034614-79-2 (2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(dimethylamino)pyridin-3-yl]methyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)